Cas no 96129-29-2 (3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-)
96129-29-2 structure
Product Name:3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
CAS No:96129-29-2
MF:C26H50O8
MW:490.670409679413
CID:2819635
PubChem ID:10255029
Update Time:2025-04-21
3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-
- 96129-29-2
- DTXSID70437369
-
- Inchi: 1S/C26H50O8/c1-3-5-7-9-11-13-15-23(25(27)28)33-21-19-31-17-18-32-20-22-34-24(26(29)30)16-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3,(H,27,28)(H,29,30)
- InChI Key: OUYMNRGPSGBPAO-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOC(C(=O)O)CCCCCCCC)C(C(=O)O)CCCCCCCC
Computed Properties
- Exact Mass: 490.35056855Da
- Monoisotopic Mass: 490.35056855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 27
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 112Ų
3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
96129-29-2 (3,6,9,12-Tetraoxatetradecanedioic acid, 2,13-dioctyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent